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Compound of Interest

Compound Name: S23757

Cat. No.: B1680389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The initial user request referenced "S23757." Subsequent research indicates this

may be a typographical error and has been interpreted as the compound identified by CAS

Number 723757-41-3. This document pertains to N-(4-Hydroxyphenyl)-2-methoxyacetamide.

The information provided herein is based on publicly available data, which is limited. This guide

should be used as a supplementary resource, and all laboratory work should be conducted in

accordance with institutional and regulatory safety protocols.

Chemical Identification
Identifier Value

Chemical Name N-(4-Hydroxyphenyl)-2-methoxyacetamide

CAS Number 723757-41-3[1]

Molecular Formula C9H11NO3[1]

Molecular Weight 181.19 g/mol [1]

Synonyms
N-(4-hydroxyphenyl)-2-methoxyacetamide,

RefChem:827697, MFCD05155980[1]

IUPAC Name N-(4-hydroxyphenyl)-2-methoxyacetamide[1]
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Physical and Chemical Properties
The following data has been computationally predicted.

Property Value Source

XLogP3 0.4 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 4 PubChem

Exact Mass 181.07389321 Da PubChem[1]

Monoisotopic Mass 181.07389321 Da PubChem[1]

Topological Polar Surface Area 58.6 Å² PubChem[1]

Heavy Atom Count 13 PubChem

Formal Charge 0 PubChem

Complexity 164 PubChem[1]

Safety and Hazard Information
Based on the Globally Harmonized System (GHS), N-(4-Hydroxyphenyl)-2-methoxyacetamide

is classified with the following hazards.[1]

GHS Pictograms:

Signal Word: Warning

Hazard Statements:
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H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements (General Recommendations):
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Category Recommendations

Prevention

Obtain special instructions before use. Do not

handle until all safety precautions have been

read and understood. Wash face, hands, and

any exposed skin thoroughly after handling.

Wear protective gloves, protective clothing, eye

protection, and face protection. Avoid breathing

dust, fume, gas, mist, vapors, or spray. Use only

outdoors or in a well-ventilated area.

Response

If swallowed: Immediately call a POISON

CENTER or doctor/physician. Rinse mouth. If on

skin: Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse. If in eyes: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing. If eye irritation persists, get medical

advice/attention. If inhaled: Remove person to

fresh air and keep comfortable for breathing.

Call a POISON CENTER or doctor/physician if

you feel unwell.

Storage

Store in a well-ventilated place. Keep container

tightly closed. Store locked up. A common

recommendation is to store sealed in a dry,

room temperature environment.

Disposal
Dispose of contents/container to an approved

waste disposal plant.

Experimental Protocols
A comprehensive search of publicly available scientific literature and chemical databases did

not yield any specific experimental protocols for the synthesis, handling, or use of N-(4-

Hydroxyphenyl)-2-methoxyacetamide. Researchers should develop and validate their own
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protocols based on the known hazards and physical properties of the compound, adhering to

standard laboratory safety practices.

Biological Activity and Signaling Pathways
There is no publicly available information regarding the biological activity, mechanism of action,

or associated signaling pathways for N-(4-Hydroxyphenyl)-2-methoxyacetamide. Therefore, no

diagrams for signaling pathways or experimental workflows can be provided at this time.

Logical Workflow for Handling Unknown
Compounds
For compounds with limited safety information, such as N-(4-Hydroxyphenyl)-2-

methoxyacetamide, a cautious and systematic approach is mandatory. The following logical

workflow is recommended.
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General Handling Workflow for Compounds with Limited Data

Preparation Phase

Handling Phase

Post-Handling Phase

Information Gathering
(MSDS, Literature Search)

Conduct Risk Assessment

Input

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Determines

Develop Standard Operating Procedure (SOP)

Informs

Work in a Controlled Area
(Fume Hood)

Mandates

Handle Smallest Possible Quantities

Avoid Aerosol Generation

Decontaminate Surfaces and Equipment

Proceed to

Dispose of Waste According to Regulations

Document Experiment and Any Incidents

Click to download full resolution via product page

Caption: General workflow for safely handling chemical compounds with limited safety data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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